Cas no 36000-17-6 (2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol)

• Product Name: 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol
• CAS No: 36000-17-6
• CID: 4649854
• Update Time: 2025-10-29

2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol

Introduction to 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol (CAS No. 36000-17-6)

2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol, a compound with the chemical formula C₁₉H₁₇ClOS, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a sulfanyl group and a diphenyl ethyl backbone, which together contribute to its unique chemical and biological properties. The CAS No. 36000-17-6 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The sulfanyl group at the 2-position of the molecule plays a crucial role in its reactivity and potential biological activity. Sulfanyl-containing compounds are well-known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor effects. In recent years, there has been a surge in research focused on sulfanyl derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. The 4-chlorophenyl moiety further enhances the compound's complexity and reactivity, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol is its potential application in the development of novel pharmaceuticals. The diphenyl ethyl backbone is particularly interesting because it mimics the structure of several known bioactive molecules, suggesting that this compound may exhibit similar or even improved pharmacological properties. Recent studies have shown that molecules with a diphenyl ethyl moiety often possess enhanced binding affinity to biological targets, making them promising candidates for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can rapidly screen large libraries of molecules for potential therapeutic applications. In this context, 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol has emerged as a compound of interest due to its unique structural features and predicted biological activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of both aromatic and aliphatic functional groups necessitates the use of specialized synthetic methodologies. Researchers have reported successful syntheses using palladium-catalyzed cross-coupling reactions, which allow for the efficient formation of carbon-carbon bonds essential for constructing the complex molecular framework.

In terms of biological activity, preliminary studies have suggested that 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The sulfanyl group has been shown to interact with specific amino acid residues in enzyme active sites, leading to reduced enzyme activity. This mechanism has been observed in various inflammatory-related enzymes such as lipoxygenases and cyclooxygenases, which are key targets for anti-inflammatory drugs.

The 4-chlorophenyl substituent further contributes to the compound's potential therapeutic value by influencing its electronic properties and solubility characteristics. Chlorine atoms are known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability—a critical factor in drug development. Additionally, halogenated aromatic compounds often exhibit increased metabolic stability, reducing the need for frequent dosing.

Another area of interest is the compound's potential role in oncology research. Several studies have highlighted the importance of sulfanyl-containing molecules in disrupting cancer cell proliferation pathways. The unique structure of 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol suggests that it may interfere with signaling pathways involved in tumor growth and metastasis. Further investigation into its mechanism of action could uncover novel therapeutic strategies for combating cancer.

The pharmaceutical industry continues to explore innovative approaches for drug discovery, leveraging both traditional synthetic methods and cutting-edge computational techniques. The case of 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol exemplifies how structurally complex molecules can be harnessed for therapeutic purposes. By understanding the relationship between molecular structure and biological activity, researchers can design compounds with tailored properties to address unmet medical needs.

In conclusion, 2-(4-Chlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol (CAS No. 36000-17-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features—comprising a sulfanyl group and a diphenyl ethyl backbone—make it an attractive scaffold for drug development. Recent advancements in computational chemistry and synthetic methodologies have facilitated the exploration of its biological activity, suggesting applications in anti-inflammatory and oncology research. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in shaping future therapeutic strategies.